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For Researchers, Scientists, and Drug Development Professionals

Abstract
Halogenated anilines are a critical class of compounds in modern chemistry, forming the

backbone of numerous pharmaceuticals, agrochemicals, and materials. A deep understanding

of their thermochemical properties is paramount for optimizing synthesis, predicting stability,

designing effective drug candidates, and assessing environmental impact. This guide provides

a comprehensive overview of the key thermochemical parameters of halogenated anilines,

including enthalpy of formation, vapor pressure, and enthalpy of sublimation. It details the

experimental and computational methodologies used to determine these properties, offering

insights into the causality behind experimental choices and the predictive power of theoretical

models. This document is intended to serve as a valuable resource for researchers and

professionals working with these versatile molecules.

Introduction: The Significance of Thermochemical
Data
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The introduction of halogen atoms to the aniline scaffold dramatically influences its electronic

and steric properties, thereby altering its reactivity, bioavailability, and metabolic pathways. The

thermochemical data of these compounds provide a quantitative measure of their energetic

landscapes, governing their behavior in chemical reactions and biological systems.

For drug development professionals, these properties are crucial for:

Lead Optimization: Understanding the energetic contributions of halogen bonding and other

non-covalent interactions aids in the rational design of ligands with improved binding

affinities and specificities.[1]

Formulation and Stability: Vapor pressure data are essential for predicting the volatility of

active pharmaceutical ingredients (APIs), influencing formulation strategies and ensuring

long-term stability.

Metabolic Prediction: The strength of the carbon-halogen and nitrogen-hydrogen bonds,

which can be derived from thermochemical data, provides insights into the metabolic fate of

drug candidates.

For researchers and scientists in materials and environmental science, this information is vital

for:

Reaction Engineering: Enthalpies of formation are fundamental for calculating reaction

enthalpies, enabling the design of safe and efficient synthetic processes.

Environmental Fate Modeling: Properties like vapor pressure and sublimation enthalpy are

key inputs for models that predict the distribution and persistence of halogenated anilines in

the environment.[2]

This guide will delve into the core thermochemical properties of fluoro-, chloro-, bromo-, and

iodoanilines, providing both experimentally determined and computationally estimated data.

Key Thermochemical Properties of Halogenated
Anilines
The following sections present a summary of the available thermochemical data for various

halogenated aniline isomers. It is important to note that while data for fluoro- and chloroanilines
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are more readily available, experimental values for bromo- and iodoanilines are less common

in the literature.

Standard Molar Enthalpy of Formation (ΔfH°m)
The standard molar enthalpy of formation is the enthalpy change when one mole of a

compound is formed from its constituent elements in their standard states. It is a fundamental

measure of a molecule's stability.

Table 1: Standard Molar Enthalpies of Formation in the Gas Phase (kJ·mol⁻¹) at 298.15 K

Compound o-isomer m-isomer p-isomer Reference(s)

Fluoroaniline -76.6 ± 2.4 -71.9 ± 2.4 -70.0 ± 2.3 [3]

Chloroaniline 53.4 ± 3.1 53.0 ± 2.8 59.7 ± 2.3 [4]

Bromoaniline
Data not readily

available

Data not readily

available

Data not readily

available

Iodoaniline
Data not readily

available

Data not readily

available

Data not readily

available

Note: The absence of readily available experimental data for bromo- and iodoanilines highlights

the importance of computational methods for estimating these values.

Vapor Pressure and Enthalpy of
Sublimation/Vaporization
Vapor pressure is a measure of a substance's tendency to transition into the gaseous phase.

The enthalpy of sublimation (for solids) or vaporization (for liquids) is the energy required for

this phase change. These parameters are crucial for understanding a compound's volatility.

Table 2: Vapor Pressure and Enthalpies of Sublimation/Vaporization
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Compound
Vapor Pressure (Pa
at 25 °C)

ΔH°sub/vap
(kJ·mol⁻¹)

Reference(s)

2-Fluoroaniline ~133
Data not readily

available
[5]

3-Fluoroaniline
Data not readily

available

Data not readily

available

4-Fluoroaniline ~133
Data not readily

available
[5]

2-Chloroaniline ~13 57.1 ± 0.5 (vap) [4]

3-Chloroaniline ~13 60.2 ± 0.1 (vap)

4-Chloroaniline ~1.3 80.5 ± 0.3 (sub) [6]

4-Bromoaniline 22.6 78.9 [7]

2-Iodoaniline
Data not readily

available

Data not readily

available

3-Iodoaniline
Data not readily

available

Data not readily

available

4-Iodoaniline ~1.02
Data not readily

available
[8]

Note: "vap" denotes enthalpy of vaporization, while "sub" denotes enthalpy of sublimation.

Vapor pressure data can vary between sources due to different experimental conditions.

Experimental Determination of Thermochemical
Properties
The accurate determination of thermochemical data relies on precise calorimetric and effusion

techniques. This section outlines the principles and methodologies behind two key

experimental approaches.

Rotating-Bomb Combustion Calorimetry
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This technique is the gold standard for determining the standard molar enthalpy of formation of

organic compounds, particularly those containing halogens.

Principle: A known mass of the sample is combusted in a high-pressure oxygen environment

within a sealed container (the "bomb"). The heat released by the combustion reaction is

absorbed by a surrounding water bath, and the resulting temperature change is measured with

high precision. For halogen-containing compounds, the bomb must be rotated to ensure

complete dissolution of the acidic combustion products in a reducing solution, allowing for

accurate correction of the final energy value.

Experimental Workflow:

Caption: Workflow for Rotating-Bomb Combustion Calorimetry.

Step-by-Step Methodology:

Sample Preparation: The halogenated aniline sample must be of high purity. A known mass

is typically pressed into a pellet.

Bomb Assembly: The pellet is placed in a crucible inside the combustion bomb. A small

amount of a reducing solution (e.g., hydrazine dihydrochloride) is added to the bomb to react

with the halogen acids formed during combustion.

Pressurization: The bomb is sealed and pressurized with high-purity oxygen to approximately

30 atm.

Calorimeter Setup: The bomb is submerged in a precisely known mass of water in a well-

insulated calorimeter. The system is allowed to reach thermal equilibrium.

Ignition and Data Acquisition: The sample is ignited via a fuse wire. The temperature of the

water is recorded at regular intervals before, during, and after the combustion to determine

the temperature change (ΔT).

Post-Combustion Analysis: The bomb is depressurized, and the contents are analyzed to

quantify the amounts of nitric acid and any unreacted starting material. The concentration of

the halogen acid in the solution is also determined.
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Calculation: The standard molar enthalpy of combustion is calculated from the temperature

change, the heat capacity of the calorimeter system, and corrections for the formation of

other combustion products. The standard molar enthalpy of formation is then derived using

Hess's Law.

Causality Behind Experimental Choices:

Rotating Bomb: Rotation is crucial for halogenated compounds to ensure that the corrosive

and volatile halogen acids produced are completely absorbed and neutralized in the

aqueous solution within the bomb. This prevents side reactions with the bomb's internal

components and ensures all energy changes are accounted for.

High-Pressure Oxygen: Ensures complete combustion of the organic compound to carbon

dioxide, water, and halogen acids.

Reducing Solution: The addition of a reducing agent is a self-validating step to ensure that all

the halogen is converted to the halide ion (X⁻), simplifying the final state and the necessary

thermochemical corrections.

Knudsen Effusion Method
The Knudsen effusion method is a reliable technique for determining the vapor pressure of

substances with low volatility.

Principle: A small amount of the sample is placed in a sealed cell with a small, well-defined

orifice. The cell is heated under high vacuum, causing the substance to effuse (escape as a

gas) through the orifice. The rate of mass loss is directly proportional to the vapor pressure of

the substance at that temperature.

Experimental Workflow:

Caption: Workflow for the Knudsen Effusion Method.

Step-by-Step Methodology:

Sample Preparation: A small amount of the solid or liquid halogenated aniline is placed in the

Knudsen cell.
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System Assembly: The cell is placed in a thermostated jacket within a high-vacuum chamber.

Evacuation and Heating: The chamber is evacuated to a high vacuum (typically < 10⁻⁵

mbar). The cell is then heated to the desired temperature and allowed to equilibrate.

Mass Loss Measurement: The mass of the cell is monitored over time using a highly

sensitive microbalance. The rate of mass loss ( dm/dt ) is determined.

Vapor Pressure Calculation: The vapor pressure (P) is calculated using the Knudsen

equation: P = ( dm/dt ) * (1/A) * sqrt(2πRT/M) where A is the area of the orifice, R is the ideal

gas constant, T is the temperature, and M is the molar mass of the substance.

Temperature Dependence: The experiment is repeated at several different temperatures.

Enthalpy of Sublimation/Vaporization: The enthalpy of sublimation or vaporization is

determined from the slope of a plot of ln(P) versus 1/T, according to the Clausius-Clapeyron

equation.

Causality Behind Experimental Choices:

Small Orifice: The orifice must be small enough that the effusion of molecules does not

significantly disturb the equilibrium vapor pressure inside the cell.

High Vacuum: A high vacuum outside the cell ensures that the molecules effusing through

the orifice do not collide with other gas molecules and return to the cell.

Precise Temperature Control: Vapor pressure is highly sensitive to temperature, so precise

and stable temperature control is essential for accurate measurements.

Computational Thermochemistry
In the absence of experimental data, computational methods provide a powerful tool for

estimating the thermochemical properties of halogenated anilines.

Gaussian-n Theories (e.g., G3MP2B3)
Gaussian-n (Gn) theories are composite ab initio methods designed to achieve high accuracy

in thermochemical calculations.[3] G3MP2B3 is a popular and computationally efficient variant.
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Principle: These methods combine the results of several different quantum chemical

calculations at different levels of theory and with different basis sets. This composite approach

aims to approximate the results of a much more computationally expensive, high-level

calculation by a series of less demanding calculations with empirical corrections.

Key Components of G3MP2B3:

Geometry Optimization: The molecular geometry is optimized at a lower level of theory (e.g.,

B3LYP/6-31G(d)).

Frequency Calculation: Vibrational frequencies are calculated at the same level to obtain the

zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy and Gibbs free

energy.

Single-Point Energy Calculations: A series of single-point energy calculations are performed

at higher levels of theory (e.g., MP2 and MP4) with larger basis sets.

Empirical Corrections: An empirical "higher-level correction" (HLC) is added to account for

remaining deficiencies in the theoretical treatment.

Logical Relationship of Computational Steps:

Initial Structure Geometry Optimization (B3LYP/6-31G(d))

Frequency Calculation (ZPVE & Thermal Corrections)

Higher-Level Single-Point Energies (MP2, MP4) Final Thermochemical Energy

Empirical Correction (HLC)

Click to download full resolution via product page

Caption: Logical flow of a G3MP2B3 calculation.

The final output of a G3MP2B3 calculation is a highly accurate estimate of the total electronic

energy, which can then be used to calculate the enthalpy of formation and other
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thermochemical properties.

Applications in Drug Development and
Environmental Science
Drug Development: Thermodynamics of Ligand Binding
The binding of a drug molecule to its target protein is governed by the change in Gibbs free

energy (ΔG), which is composed of enthalpic (ΔH) and entropic (ΔS) contributions: ΔG = ΔH -

TΔS. Thermochemical data for halogenated anilines can inform the design of ligands with

favorable binding thermodynamics.

Enthalpically Driven Binding: Often associated with the formation of strong hydrogen bonds

and other specific interactions, leading to high-affinity and selective binders. Halogen atoms

can participate in halogen bonds, which are a type of non-covalent interaction that can

contribute significantly to binding enthalpy.

Entropically Driven Binding: Typically arises from the release of ordered water molecules

from the binding site (the hydrophobic effect).

By understanding the thermochemical properties of different halogenated aniline moieties,

medicinal chemists can rationally modify lead compounds to optimize their binding

thermodynamics.[1]

Environmental Science: Predicting Environmental Fate
The environmental fate of halogenated anilines, which can be persistent organic pollutants, is

influenced by their physicochemical properties.

Volatility and Atmospheric Transport: Vapor pressure determines the extent to which a

compound will partition into the atmosphere. Compounds with higher vapor pressures are

more likely to undergo long-range atmospheric transport.

Bioaccumulation: The octanol-water partition coefficient (Kow), which is related to a

compound's free energy of transfer between these two phases, is a key indicator of its

potential to bioaccumulate in fatty tissues.
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Persistence: The strength of the chemical bonds within the molecule, which is related to the

enthalpy of formation, can provide an indication of its resistance to degradation in the

environment.

Quantitative Structure-Activity Relationship (QSAR) models often use thermochemical

parameters as descriptors to predict the environmental fate and toxicity of organic compounds.

[2]

Conclusion
The thermochemical properties of halogenated anilines are of fundamental importance across

a range of scientific disciplines. This guide has provided an overview of the key

thermochemical parameters, the experimental and computational methods used to determine

them, and their applications in drug development and environmental science. While a

comprehensive experimental dataset for all halogenated anilines is not yet available, the

continued development of both experimental techniques and computational methods will

undoubtedly fill these gaps, providing researchers with the critical data needed to harness the

full potential of these valuable compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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